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Compound of Interest

Compound Name: Sessilifoline A

Cat. No.: B12317693

Sessilifoline A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sessilifoline A, a natural product
isolated from the Stemona genus. This document summarizes its chemical properties, and
while specific biological activities are still under investigation, it contextualizes its potential
within the broader class of Stemona alkaloids, which are known for a range of pharmacological
effects.

Core Data Summary

Property Value Reference
CAS Number 929637-35-4 [11[2]
Molecular Formula C22H31NO5 [1]
Molecular Weight 389.49 g/mol [1]

Introduction to Sessilifoline A and Stemona
Alkaloids

Sessilifoline A is a member of the Stemona alkaloids, a diverse group of compounds isolated
from plants of the Stemonaceae family. These plants have a long history of use in traditional
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medicine, particularly in Southeast Asia, for treating respiratory ailments and as insecticides.
The complex molecular architecture of Stemona alkaloids has made them attractive targets for
synthetic chemists and pharmacologists alike.

While specific, in-depth research on the biological activities and mechanisms of action of
Sessilifoline A is limited in publicly available literature, the broader family of Stemona alkaloids
has been reported to exhibit a range of biological effects, including:

» Anti-inflammatory activity: Certain alkaloids isolated from Stemona japonica have
demonstrated inhibitory effects on inflammatory pathways. For instance, some
maistemonine-class alkaloids from this plant species have shown anti-inflammatory
properties.[1]

« Insecticidal activity: A well-documented characteristic of Stemona alkaloids is their
insecticidal effect. Studies on extracts and isolated compounds from Stemona japonica have
confirmed their activity against various insect pests. This activity is often linked to the
modulation of insect nicotinic acetylcholine receptors.

o Antitussive effects: Traditional use of Stemona plants for coughs has been substantiated by
pharmacological studies on various alkaloids from the family.

» Antibacterial and antifungal properties: Some Stemona alkaloids have also been reported to
possess antimicrobial activity.

Given its structural similarity to other bioactive Stemona alkaloids, Sessilifoline A represents a
promising candidate for further pharmacological investigation.

Potential Experimental Approaches

Based on the known activities of related compounds, a logical experimental workflow for the
further investigation of Sessilifoline A would involve initial screening for the activities prevalent
in this class of alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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